Cas no 1461713-69-8 (1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride)

• Product Name: 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• CAS No: 1461713-69-8
• MF: C₈H₇ClF₅N
• MW: 247.592898607254
• CID: 4601164
• PubChem ID: 75480584
• Update Time: 2025-06-08

1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride

• Inchi： 1S/C8H6F5N.ClH/c9-5-3-1-2-4(6(5)10)7(14)8(11,12)13;/h1-3,7H,14H2;1H
• InChI Key： GQQSNPDNZZHMJH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1F)(N)C(F)(F)F.Cl

Experimental Properties

• Melting Point: NA

1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride

Introduction to 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 1461713-69-8)

1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 1461713-69-8) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DFFA-HCl, has garnered attention due to its unique chemical structure and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular formula of 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride is C₉H₆F₅N·HCl, with a molecular weight of approximately 250.59 g/mol. The presence of multiple fluorine atoms in the structure imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development.

The synthesis of 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride has been extensively studied in recent years. One common approach involves the reaction of 2,3-difluorobenzaldehyde with trifluoroacetonitrile followed by reduction to form the amine. The final step involves the conversion to the hydrochloride salt to improve solubility and stability. This synthetic route is well-documented in the literature and has been optimized for high yield and purity.

In terms of biological activity, DFFA-HCl has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have indicated that it can interact with serotonin and dopamine receptors, suggesting its potential use in treating neurological disorders such as depression and anxiety.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological profile of 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride. The researchers found that it exhibits potent anticonvulsant activity in animal models of epilepsy. This finding opens up new avenues for its application in the treatment of seizure disorders.

Beyond its CNS effects, DFFA-HCl has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity could be beneficial in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride is another important aspect to consider. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 1461713-69-8) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play a significant role in advancing medical treatments for various conditions.